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Compound of Interest

Compound Name: Tyrosyltryptophan

Cat. No.: B15597930

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides a comprehensive, step-by-step procedure for the safe
disposal of Tyrosyltryptophan, ensuring compliance with standard laboratory safety protocols.
While Tyrosyltryptophan is not classified as a hazardous substance, adhering to proper
disposal methods is essential for maintaining a safe and compliant research environment.[1]

Chemical and Physical Properties

Understanding the properties of Tyrosyltryptophan is the first step in ensuring its safe
handling and disposal. The following table summarizes key quantitative data for this dipeptide.

Property Value Source

Molecular Formula C20H21N304 PubChem|[2]
Molecular Weight 367.4 g/mol PubChem][2]
CAS Number 60815-41-0 PubChem|[2]

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is crucial to handle Tyrosyltryptophan with
appropriate care in a controlled laboratory setting.
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Personal Protective Equipment (PPE):

o Wear standard laboratory attire, including a lab coat, safety glasses, and gloves.
« |If generating dust, respiratory protection may be required.[1]

Ventilation:

o Work in a well-ventilated area to minimize inhalation of any airborne particles.
Spill Management:

 In the event of a spill, collect the material by sweeping it up and placing it into a suitable
container for disposal.[1][3]

e Avoid generating dust during cleanup.[1][4]

o Clean the affected area thoroughly with water.

Step-by-Step Disposal Protocol for
Tyrosyltryptophan

The following protocol outlines the recommended procedure for the disposal of
Tyrosyltryptophan. This process is designed to be straightforward, reflecting the non-
hazardous nature of the compound.

1. Waste Characterization:

o Confirm that the waste is solely Tyrosyltryptophan and not mixed with any hazardous
substances. If it is mixed with other chemicals, the disposal procedure for the most
hazardous component must be followed.

2. Containerization:
o Place the solid Tyrosyltryptophan waste into a clearly labeled, sealed container.

o For empty containers that previously held Tyrosyltryptophan, triple rinse them with a
suitable solvent (e.g., water). The rinsate should be collected and disposed of as chemical
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waste. The clean, rinsed container can then be disposed of as regular laboratory glass or
plastic waste, after defacing the original label.

3. Labeling:
o Label the waste container clearly as "Tyrosyltryptophan” and indicate that it is for disposal.
4., Storage:

o Store the sealed waste container in a designated waste accumulation area, away from
incompatible materials.

5. Disposal:

o Dispose of the containerized Tyrosyltryptophan waste through your institution's chemical
waste disposal program or a licensed waste disposal company.[5]

» While Tyrosyltryptophan is not classified as hazardous, it should not be disposed of down
the drain or in regular trash to maintain good laboratory practice and prevent environmental
contamination.[1]

Disposal Decision Workflow

The following diagram illustrates the logical steps for making decisions regarding the disposal
of Tyrosyltryptophan.
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Start: Tyrosyltryptophan Waste for Disposal

Waste Adsessment

Is the waste pure Tyrosyltryptophan?

T

Yes

e

Pure Tyrosyltryptophan Protocol

Containerize in a labeled, sealed container.

Store in designated waste area.

Dispose via institutional chemical waste program.

~

Mixed Waste Protocol

Follow disposal protocol for the most hazardous component.

End of Disposal Process

Click to download full resolution via product page

Caption: Disposal decision workflow for Tyrosyltryptophan.

© 2025 BenchChem. All rights reserved.

4/6

Tech Support


https://www.benchchem.com/product/b15597930?utm_src=pdf-body-img
https://www.benchchem.com/product/b15597930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

This guide provides a clear and actionable framework for the proper disposal of
Tyrosyltryptophan, promoting a culture of safety and environmental stewardship within the
laboratory. By following these procedures, researchers can ensure that their work is conducted
responsibly from discovery through disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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